A structural exploration of anisole accessed through extreme crystallisation conditions†

CrystEngComm Pub Date: 2019-06-13 DOI: 10.1039/C9CE00870E

Abstract

Single crystal X-ray diffraction has been used to uncover a new polymorph of anisole, C7H8O, at elevated pressure. Structural comparisons have been made to the known, low temperature form which has also been re-investigated. Both polymorphs crystallise in the monoclinic space group P21/c with the new high-pressure polymorph exhibiting a much greater packing efficiency than the low-temperature form, enabled by significantly different intermolecular interactions.

Graphical abstract: A structural exploration of anisole accessed through extreme crystallisation conditions
A structural exploration of anisole accessed through extreme crystallisation conditions†
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